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Compound of Interest

Compound Name: 5-Chlorosalicylamide

Cat. No.: B1209129 Get Quote

Introduction: Unveiling a Versatile Chemical
Intermediate
5-Chlorosalicylamide (5-CSA), a halogenated derivative of salicylamide, stands as a pivotal

molecule in the landscape of pharmaceutical and chemical research. While structurally

unassuming, its strategic placement of chloro, hydroxyl, and amide functional groups on a

benzene ring imparts a unique reactivity profile, establishing it as a valuable precursor and a

compound of interest for its intrinsic biological activities. This guide provides an in-depth

exploration of the chemical properties, structure, synthesis, and analytical methodologies

pertaining to 5-Chlorosalicylamide, tailored for researchers, scientists, and professionals in

drug development. Our focus extends beyond mere data presentation to offer insights into the

causality behind its chemical behavior and applications.

Core Chemical and Physical Properties
5-Chlorosalicylamide is a white to slightly pink crystalline solid at room temperature.[1] Its

fundamental properties are crucial for its handling, storage, and application in synthetic

chemistry.
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Property Value Source(s)

IUPAC Name 5-chloro-2-hydroxybenzamide [2]

CAS Number 7120-43-6 [2][3]

Molecular Formula C₇H₆ClNO₂ [2][3]

Molecular Weight 171.58 g/mol [2]

Melting Point 223-226 °C

Appearance White crystalline powder

Solubility

Soluble in hot alcohol; slightly

soluble in ether and acetone;

almost insoluble in water.

Density ~1.447 g/cm³

These properties underscore the compound's stability as a solid and its limited aqueous

solubility, which are key considerations for reaction solvent selection and purification processes

like recrystallization.

Molecular Structure and Spectroscopic Profile
The arrangement of functional groups in 5-Chlorosalicylamide dictates its chemical reactivity

and is confirmed through various spectroscopic techniques.
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Caption: General synthetic pathway to 5-Chlorosalicylamide.

Experimental Protocol: Synthesis from 5-Chlorosalicylic
Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorosalicylamide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorosalicylamide
https://www.chemicalbook.com/SpectrumEN_7120-43-6_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorosalicylamide
https://www.chemicalbook.com/SpectrumEN_7120-43-6_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorosalicylamide
https://www.benchchem.com/product/b1209129?utm_src=pdf-body
https://www.benchchem.com/product/b1209129?utm_src=pdf-body-img
https://www.benchchem.com/product/b1209129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a common laboratory-scale method for the amidation of 5-

chlorosalicylic acid. The causality behind this two-step, one-pot approach is the conversion of

the less reactive carboxylic acid into a highly reactive acyl chloride intermediate, which readily

reacts with ammonia.

Materials:

5-Chlorosalicylic acid

Thionyl chloride (SOCl₂)

Toluene (anhydrous)

Ammonium hydroxide (concentrated aqueous solution)

Ice

Standard laboratory glassware for reflux and filtration

Procedure:

Activation of Carboxylic Acid: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, suspend 5-chlorosalicylic acid (1 equivalent) in anhydrous toluene.

Carefully add thionyl chloride (1.5 equivalents) dropwise to the suspension at room

temperature.

Heat the reaction mixture to reflux (approximately 80-90 °C) for 2-3 hours. The progress of

the reaction can be monitored by the cessation of HCl gas evolution. This step forms the 5-

chlorosalicyl chloride intermediate.

Amidation: Cool the reaction mixture to room temperature. In a separate beaker, prepare a

solution of concentrated ammonium hydroxide in an ice bath.

Slowly and carefully pour the cooled reaction mixture containing the acyl chloride into the

cold ammonium hydroxide solution with vigorous stirring. This is an exothermic reaction.
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Continue stirring for 30 minutes in the ice bath. A precipitate of 5-Chlorosalicylamide will

form.

Isolation and Purification: Collect the solid product by vacuum filtration.

Wash the filter cake with cold water to remove any ammonium chloride salts.

Recrystallize the crude product from a suitable solvent, such as an ethanol/water mixture, to

obtain pure 5-Chlorosalicylamide.

Dry the purified product under vacuum.

Self-Validation: The identity and purity of the synthesized product should be confirmed by

measuring its melting point and by spectroscopic analysis (NMR, IR) as detailed in Section 2.

Biological Activity and Mechanism of Action
Salicylamides and their derivatives are known for a wide spectrum of biological activities. While

5-Chlorosalicylamide itself is a key building block, its structural motifs are associated with

specific biological functions.

Antibacterial Activity: Chlorinated salicylanilides, a class of compounds derived from 5-
chlorosalicylamide, are known to possess antibacterial properties. Their mechanism of

action is often attributed to the disruption of bacterial cell membranes. [4]These compounds

can increase membrane permeability, leading to the leakage of essential intracellular

components and ultimately cell death. [5]The lipophilic nature of the chlorinated aromatic ring

facilitates interaction with the lipid bilayer of the bacterial membrane. [6][7]* Anthelmintic

Precursor: 5-Chlorosalicylamide is a crucial intermediate in the synthesis of Niclosamide,

an anthelmintic agent used to treat tapeworm infections. [8]* Anticancer Potential of

Derivatives: Derivatives of 5-Chlorosalicylamide have been investigated for their anticancer

properties. Some salicylanilides have been shown to act as inhibitors of tubulin

polymerization, a critical process for cell division. By disrupting microtubule dynamics, these

compounds can induce cell cycle arrest and apoptosis in cancer cells.
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Caption: Simplified overview of the biological mechanisms of action for salicylamide

derivatives.

Analytical Methodologies
Accurate quantification and purity assessment of 5-Chlorosalicylamide are essential for

quality control in both research and industrial settings. High-Performance Liquid

Chromatography (HPLC) is a robust and widely used technique for this purpose. [9]

Protocol: Purity Analysis by HPLC
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This protocol provides a general guideline for the purity determination of 5-Chlorosalicylamide
using reversed-phase HPLC with UV detection.

Instrumentation and Conditions:

Parameter Condition

HPLC System
Standard system with pump, autosampler,

column oven, and UV detector

Column C18, 250 mm x 4.6 mm, 5 µm particle size

Mobile Phase

Acetonitrile : 20 mM Potassium Dihydrogen

Phosphate Buffer (pH 3.0, adjusted with

phosphoric acid) (50:50, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30 °C

Detection Wavelength 230 nm

Procedure:

Solution Preparation:

Mobile Phase: Prepare the mobile phase as described above, filter through a 0.45 µm

membrane filter, and degas before use.

Standard Solution (100 µg/mL): Accurately weigh about 10 mg of 5-Chlorosalicylamide
reference standard and dissolve in a 100 mL volumetric flask with the mobile phase.

Sample Solution (100 µg/mL): Prepare the sample solution in the same manner as the

standard solution.

Chromatographic Analysis:

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
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Inject the standard solution to determine the retention time and system suitability.

Inject the sample solution.

Data Analysis:

The purity is calculated based on the area percentage of the main peak relative to the total

area of all peaks in the chromatogram.

Purity (%) = (Area of 5-CSA Peak / Total Area of All Peaks) x 100

For trace-level quantification, especially in biological matrices, Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS) is the preferred method due to its superior sensitivity and

selectivity. [9][10]

Applications in Drug Development and Chemical
Synthesis
The primary role of 5-Chlorosalicylamide in drug development is that of a key chemical

intermediate. [11]Its structure allows for further chemical modifications at the amide nitrogen,

the phenolic hydroxyl group, or the aromatic ring, leading to a diverse range of derivatives with

varied pharmacological activities.

Synthesis of Niclosamide: As previously mentioned, 5-Chlorosalicylamide is a direct

precursor to Niclosamide. The synthesis involves the condensation of 5-chlorosalicylic acid

(or its activated form) with 2-chloro-4-nitroaniline. [8]* Scaffold for Novel Therapeutics: The

salicylamide core is a recognized scaffold in medicinal chemistry. By using 5-
Chlorosalicylamide as a starting material, researchers can synthesize libraries of novel

compounds to screen for various biological activities, including antibacterial, antifungal,

antiviral, and anticancer effects. The chlorine atom at the 5-position can influence the

lipophilicity and electronic properties of the molecule, potentially enhancing its biological

activity or modifying its pharmacokinetic profile.

Conclusion
5-Chlorosalicylamide is a compound of significant utility, bridging the gap between basic

chemical synthesis and the development of complex, biologically active molecules. Its well-
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defined chemical and physical properties, coupled with a clear spectroscopic signature, make it

a reliable component in multi-step syntheses. An understanding of its structure, reactivity, and

analytical protocols is essential for any researcher working with this versatile intermediate. The

continued exploration of its derivatives promises to yield novel therapeutic agents,

underscoring the enduring importance of such fundamental chemical building blocks in the

advancement of science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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